Cas no 53019-43-5 (2-Pentanone, 4-(methylamino)- (9CI))

• Product Name: 2-Pentanone, 4-(methylamino)- (9CI)
• CAS No: 53019-43-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 1019451
• PubChem ID: 18985249
• Update Time: 2025-04-20

2-Pentanone, 4-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-(methylamino)- (9CI)
• DB-324077
• AKOS006358595
• 2-PENTANONE, 4-(METHYLAMINO)-
• SCHEMBL8555268
• 53019-43-5
• EN300-4268365
• 4-(METHYLAMINO)PENTAN-2-ONE

• Inchi： 1S/C6H13NO/c1-5(7-3)4-6(2)8/h5,7H,4H2,1-3H3
• InChI Key： ZZNHGYWZZHEEDY-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)NC

Computed Properties

• Exact Mass: 115.1
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: -0.1